Cas no 1035235-21-2 (2-BROMO-5-(DIMETHYLAMINO)BENZOIC ACID)
2-BROMO-5-(DIMETHYLAMINO)BENZOIC ACID Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-5-(dimethylamino)benzoic acid
- Benzoic acid, 2-bromo-5-(dimethylamino)-
- 2-BROMO-5-(DIMETHYLAMINO)BENZOIC ACID
-
- Inchi: 1S/C9H10BrNO2/c1-11(2)6-3-4-8(10)7(5-6)9(12)13/h3-5H,1-2H3,(H,12,13)
- InChI Key: HICSXUAAJBEMKP-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(N(C)C)=CC=C1Br
Computed Properties
- Exact Mass: 242.98949g/mol
- Monoisotopic Mass: 242.98949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 40.5Ų
2-BROMO-5-(DIMETHYLAMINO)BENZOIC ACID Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01127784-1g |
2-Bromo-5-(dimethylamino)benzoic acid |
1035235-21-2 | 95% | 1g |
¥378.0 | 2023-04-06 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01127784-5g |
2-Bromo-5-(dimethylamino)benzoic acid |
1035235-21-2 | 95% | 5g |
¥1407.0 | 2023-04-06 | |
| Enamine | EN300-715700-0.05g |
2-bromo-5-(dimethylamino)benzoic acid |
1035235-21-2 | 95.0% | 0.05g |
$19.0 | 2025-02-20 | |
| Enamine | EN300-715700-0.1g |
2-bromo-5-(dimethylamino)benzoic acid |
1035235-21-2 | 95.0% | 0.1g |
$22.0 | 2025-02-20 | |
| Enamine | EN300-715700-0.25g |
2-bromo-5-(dimethylamino)benzoic acid |
1035235-21-2 | 95.0% | 0.25g |
$32.0 | 2025-02-20 | |
| Enamine | EN300-715700-0.5g |
2-bromo-5-(dimethylamino)benzoic acid |
1035235-21-2 | 95.0% | 0.5g |
$49.0 | 2025-02-20 | |
| Enamine | EN300-715700-1.0g |
2-bromo-5-(dimethylamino)benzoic acid |
1035235-21-2 | 95.0% | 1.0g |
$63.0 | 2025-02-20 | |
| Enamine | EN300-715700-2.5g |
2-bromo-5-(dimethylamino)benzoic acid |
1035235-21-2 | 95.0% | 2.5g |
$110.0 | 2025-02-20 | |
| Enamine | EN300-715700-5.0g |
2-bromo-5-(dimethylamino)benzoic acid |
1035235-21-2 | 95.0% | 5.0g |
$189.0 | 2025-02-20 | |
| Enamine | EN300-715700-10.0g |
2-bromo-5-(dimethylamino)benzoic acid |
1035235-21-2 | 95.0% | 10.0g |
$346.0 | 2025-02-20 |
2-BROMO-5-(DIMETHYLAMINO)BENZOIC ACID Related Literature
-
1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on 2-BROMO-5-(DIMETHYLAMINO)BENZOIC ACID
Recent Advances in the Study of 2-Bromo-5-(dimethylamino)benzoic Acid (CAS: 1035235-21-2) and Its Applications in Chemical Biology and Pharmaceutical Research
2-Bromo-5-(dimethylamino)benzoic acid (CAS: 1035235-21-2) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its bromo and dimethylamino functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its unique structural features make it a valuable building block for the development of novel therapeutic agents and chemical probes.
Recent studies have explored the role of 2-bromo-5-(dimethylamino)benzoic acid in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, researchers have utilized this compound as a precursor in the development of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The bromo group facilitates further functionalization through cross-coupling reactions, while the dimethylamino group enhances the solubility and bioavailability of the resulting compounds.
In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of 2-bromo-5-(dimethylamino)benzoic acid in selectively inhibiting specific protein kinases involved in tumor growth. The study highlighted the compound's ability to form stable interactions with the ATP-binding sites of these kinases, thereby blocking their activity. This finding opens new avenues for the design of targeted cancer therapies with reduced off-target effects.
Another area of interest is the use of 2-bromo-5-(dimethylamino)benzoic acid in the development of fluorescent probes for biological imaging. Researchers have modified the compound to create probes that can selectively bind to cellular components, enabling real-time visualization of biological processes. A recent publication in ACS Chemical Biology detailed the synthesis of such a probe, which exhibited high specificity for lysosomal membranes, providing insights into lysosomal dysfunction in neurodegenerative diseases.
Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2-bromo-5-(dimethylamino)benzoic acid derivatives. Issues such as metabolic stability and tissue penetration need to be addressed to fully harness their therapeutic potential. Ongoing research is focused on structural modifications to improve these properties while maintaining the compound's biological activity.
In conclusion, 2-bromo-5-(dimethylamino)benzoic acid (CAS: 1035235-21-2) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in drug development and biological imaging underscore its importance in the field. Future studies will likely explore its applications in other therapeutic areas and further refine its properties for clinical use.
1035235-21-2 (2-BROMO-5-(DIMETHYLAMINO)BENZOIC ACID) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)